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Compound of Interest

2,3-Dioxoindoline-5-sulfonyl
Compound Name:
chloride

Cat. No.: B133517

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the core physical and chemical properties of 2,3-
Dioxoindoline-5-sulfonyl chloride, a key reagent in synthetic organic chemistry. Also known
by its synonym, Isatin-5-sulfonyl chloride, this compound serves as a critical building block for
the synthesis of various sulfonamide derivatives and other complex organic frameworks.[1] Its
reactivity, centered around the sulfonyl chloride group, makes it a valuable tool in the
development of new pharmaceutical agents.[1]

Core Physical and Chemical Properties

The fundamental properties of 2,3-Dioxoindoline-5-sulfonyl chloride are summarized below.
These data are essential for designing synthetic routes, ensuring safe handling, and predicting
the compound's behavior in various chemical environments.
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Property Value Source
Isatin-5-sulfonyl chloride, 5-
(Chlorosulfonyl)isatin, 2,3-
Synonyms ] ) ) [1]
Dioxo-2,3-dihydro-1H-indole-5-
sulfonyl chloride
CAS Number 132898-96-5 [1]
Molecular Formula CsHaCINO4S [11[2]
Molecular Weight 245.64 g/mol [1112]
Typically a solid or crystalline
Appearance [1]
substance.
- Exhibits moderate to high
Solubility o ) [1]
solubility in organic solvents.
o Highly reactive in nucleophilic
Reactivity [1]

substitution reactions.

Experimental Protocols

Detailed experimental protocols for determining the physical properties of this specific

compound are not readily available in public literature. However, standard organic chemistry

laboratory procedures would be employed. A generalized protocol for a key property is

described below.

General Protocol for Melting Point Determination:

A standard capillary melting point apparatus would be used to determine the melting point

range.

o Sample Preparation: A small amount of the crystalline 2,3-Dioxoindoline-5-sulfonyl

chloride is finely ground and packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.
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e Heating: The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the
expected melting point.

» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting)
are recorded. This range constitutes the melting point.

Note: Due to the reactivity of the sulfonyl chloride group, decomposition may be observed at
the melting point.

Synthetic Utility and Workflow

2,3-Dioxoindoline-5-sulfonyl chloride is primarily used as a reactant to introduce the isatin-5-
sulfonyl moiety into other molecules. A primary application is the synthesis of sulfonamides,
which are a class of compounds with a wide range of pharmaceutical applications. The general
workflow for this reaction is the nucleophilic substitution of the chloride on the sulfonyl group by
an amine.

This common synthetic transformation can be visualized as a logical workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133517?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

